Cas no 1219803-58-3 (Citalopram-d4 Hydrobromide Salt)

• Product Name: Citalopram-d4 Hydrobromide Salt
• CAS No: 1219803-58-3
• MF: C₂₀H₁₈D₄BrFN₂O
• MW: 409.328
• CID: 1058270
• PubChem ID: 91826099
• Update Time: 2025-05-26

Citalopram-d4 Hydrobromide Salt Chemical and Physical Properties

Names and Identifiers

• (+/-)-Citalopram-d4 hydrobromide (4-fluorophenyl-d4)
• Citalopram-d4 Hydrobromide Salt
• Citalopram - d4 hydrobromide
• Citalopram-d4 (hydrobromide)
• AKOS025147387
• HY-121203S
• CS-0033093
• F90657
• (+/-)-Citalopram-d4 HBr (4-fluorophenyl-d4)
• 1219803-58-3
• Citalopram D4 HBr
• 1-[3-(dimethylamino)propyl]-1-(2,3,5,6-tetradeuterio-4-fluorophenyl)-3H-2-benzofuran-5-carbonitrile;hydrobromide
• Citalopram-d4 Hydrobromide

• Inchi： InChI=1S/C20H21FN2O.BrH/c1-23(2)11-3-10-20(17-5-7-18(21)8-6-17)19-9-4-15(13-22)12-16(19)14-24-20;/h4-9,12H,3,10-11,14H2,1-2H3;1H
• InChI Key： WIHMBLDNRMIGDW-UHFFFAOYSA-N
• SMILES： CN(C)CCCC1(c2ccc(cc2CO1)C#N)c3ccc(cc3)F.Br

Computed Properties

• Exact Mass: 408.11506g/mol
• Monoisotopic Mass: 408.11506g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 466
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.3Ų

Citalopram-d4 Hydrobromide Salt Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Citalopram-d4 Hydrobromide Salt

Citalopram-d4 Hydrobromide Salt: A Comprehensive Overview

Citalopram-d4 Hydrobromide Salt, with the CAS number 1219803-58-3, is a specialized compound that has garnered significant attention in the fields of pharmacology and analytical chemistry. This compound is a derivative of citalopram, a widely prescribed antidepressant, with the addition of deuterium atoms at specific positions. The hydrobromide salt form ensures stability and solubility, making it ideal for various research and therapeutic applications.

The synthesis of Citalopram-d4 Hydrobromide Salt involves advanced chemical methodologies to incorporate deuterium atoms into the citalopram molecule. This process not only enhances the compound's stability but also provides unique isotopic labeling opportunities for metabolic studies. Recent research has highlighted its utility in tracing drug metabolism pathways, offering valuable insights into pharmacokinetics and pharmacodynamics.

In terms of applications, Citalopram-d4 Hydrobromide Salt is extensively used in preclinical studies to evaluate drug efficacy and toxicity. Its role as an internal standard in mass spectrometry-based assays has revolutionized the accuracy of quantitative analyses in pharmaceutical research. Moreover, its deuterium labeling makes it a powerful tool for studying enzyme kinetics and receptor interactions.

The chemical structure of Citalopram-d4 Hydrobromide Salt comprises a bicyclic framework with deuterium atoms strategically positioned to minimize hydrogen isotope effects while maintaining the compound's pharmacological activity. This structural modification ensures that the compound retains its therapeutic potential while providing enhanced stability for analytical purposes.

Recent advancements in isotopic labeling techniques have further expanded the applications of Citalopram-d4 Hydrobromide Salt. For instance, its use in positron emission tomography (PET) imaging has enabled researchers to visualize drug distribution in vivo, paving the way for personalized medicine approaches. Additionally, its role in drug development pipelines has been underscored by its ability to facilitate precise dosing regimens and improve patient outcomes.

In conclusion, Citalopram-d4 Hydrobromide Salt represents a cutting-edge innovation in pharmaceutical chemistry. Its unique properties and versatile applications make it an indispensable tool in both research and clinical settings. As ongoing studies continue to uncover new potentials, this compound is poised to play an even more pivotal role in advancing our understanding of antidepressant mechanisms and optimizing therapeutic interventions.